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4-(2-Oxa-3-azabicyclo[2.2.2]oct-5-en-3-ylmethyl)benzoic acid 4-(2-Oxa-3-azabicyclo[2.2.2]oct-5-en-3-ylmethyl)benzoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0842583
InChI: InChI=1S/C14H15NO3/c16-14(17)11-3-1-10(2-4-11)9-15-12-5-7-13(18-15)8-6-12/h1-5,7,12-13H,6,8-9H2,(H,16,17)
SMILES: C1CC2C=CC1N(O2)CC3=CC=C(C=C3)C(=O)O
Molecular Formula: C14H15NO3
Molecular Weight: 245.27 g/mol

4-(2-Oxa-3-azabicyclo[2.2.2]oct-5-en-3-ylmethyl)benzoic acid

CAS No.:

Cat. No.: VC0842583

Molecular Formula: C14H15NO3

Molecular Weight: 245.27 g/mol

* For research use only. Not for human or veterinary use.

4-(2-Oxa-3-azabicyclo[2.2.2]oct-5-en-3-ylmethyl)benzoic acid -

Specification

Molecular Formula C14H15NO3
Molecular Weight 245.27 g/mol
IUPAC Name 4-(3-oxa-2-azabicyclo[2.2.2]oct-5-en-2-ylmethyl)benzoic acid
Standard InChI InChI=1S/C14H15NO3/c16-14(17)11-3-1-10(2-4-11)9-15-12-5-7-13(18-15)8-6-12/h1-5,7,12-13H,6,8-9H2,(H,16,17)
Standard InChI Key VBEBXFQLSRFWNG-UHFFFAOYSA-N
SMILES C1CC2C=CC1N(O2)CC3=CC=C(C=C3)C(=O)O
Canonical SMILES C1CC2C=CC1N(O2)CC3=CC=C(C=C3)C(=O)O

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